Cas no 1260637-94-2 (Pyridin-2-yl-glycine tert-butyl ester)

• Product Name: Pyridin-2-yl-glycine tert-butyl ester
• CAS No: 1260637-94-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD12913666
• CID: 4776498
• Update Time: 2025-06-08

Pyridin-2-yl-glycine tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Pyridin-2-yl-glycine tert-butyl ester
• Tert-butyl 2-amino-2-(pyridin-2-yl)acetate

• MDL： MFCD12913666
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-13-9-6-4-5-7-12-9/h4-7H,8H2,1-3H3,(H,12,13)
• InChI Key： XIAZGZWZCWMSLV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CNC1=NC=CC=C1

Additional information on Pyridin-2-yl-glycine tert-butyl ester

Pyridin-2-yl-glycine tert-butyl ester (CAS No. 1260637-94-2): A Comprehensive Overview

Pyridin-2-yl-glycine tert-butyl ester, with the chemical identifier CAS No. 1260637-94-2, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a pyridine ring linked to a glycine moiety with a tert-butyl ester group, has garnered attention due to its versatile applications in drug discovery and synthetic chemistry. The unique structural attributes of Pyridin-2-yl-glycine tert-butyl ester make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The pyridine ring, a six-membered aromatic heterocycle containing nitrogen, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property is particularly useful in medicinal chemistry, where the optimization of such interactions can lead to the development of more effective drugs. The presence of the glycine residue in Pyridin-2-yl-glycine tert-butyl ester adds another layer of functionality, providing a flexible and adaptable scaffold for further chemical modifications. The tert-butyl ester group enhances solubility and stability, making it an ideal candidate for various synthetic protocols.

In recent years, Pyridin-2-yl-glycine tert-butyl ester has been explored in the context of developing new therapeutic strategies. One notable area of research involves its use as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The pyridine-glycine core structure found in Pyridin-2-yl-glycine tert-butyl ester provides a robust framework for designing such mimetics, which have shown promise in targeting various biological pathways.

Moreover, the compound has been investigated for its potential role in the development of small-molecule inhibitors. Inhibitors are crucial tools in drug discovery, as they can bind to specific targets and modulate their activity. The pyridine moiety in Pyridin-2-yl-glycine tert-butyl ester offers multiple sites for derivatization, allowing researchers to fine-tune the binding properties of their inhibitors. Recent studies have demonstrated its utility in designing inhibitors targeting enzymes involved in cancer metabolism and inflammation, highlighting its therapeutic potential.

The synthesis of Pyridin-2-yl-glycine tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions. The tert-butyl ester group is particularly sensitive to hydrolysis and nucleophilic attack, necessitating careful optimization of synthetic pathways. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been employed to streamline its preparation.

In addition to its pharmaceutical applications, Pyridin-2-yl-glycine tert-butyl ester has found utility in materials science and chemical biology. Its unique structural features make it a valuable building block for designing novel materials with specific properties. For instance, it has been used in the development of ligands for metal complexes that exhibit catalytic activity or luminescence properties. These materials have potential applications in areas such as catalysis, sensors, and optoelectronics.

The growing interest in underscores its importance as a versatile intermediate in modern chemistry. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain at the forefront of scientific innovation. Its role in drug discovery alone underscores its significance, but its broader implications across various scientific disciplines make it a compound worth watching.